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Compound of Interest

Compound Name: Diphenylcarbazone

Cat. No.: B146866 Get Quote

Introduction

Diphenylcarbazone and its precursor, 1,5-diphenylcarbazide, are highly effective chromogenic

reagents for the spectrophotometric determination of various heavy metals in environmental

soil and water samples. The most prominent application is the analysis of hexavalent chromium

(Cr(VI)), for which it is a standard method. This document provides detailed application notes

and experimental protocols for the use of diphenylcarbazone in the analysis of chromium and

other heavy metals like cadmium, lead, zinc, and copper.

Analysis of Hexavalent Chromium (Cr(VI))
The reaction of hexavalent chromium with 1,5-diphenylcarbazide in an acidic solution produces

a distinct red-violet complex, which is attributed to the complexation of the resulting trivalent

chromium with the oxidized diphenylcarbazone. This highly sensitive and selective reaction

forms the basis of a widely used colorimetric method for the determination of Cr(VI).[1][2] The

absorbance of this complex is measured spectrophotometrically at approximately 540 nm.

1.1. Quantitative Data for Cr(VI) Analysis
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Parameter Water Analysis
Soil Analysis (after
extraction)

Reference

Method
Spectrophotometry

(EPA Method 7196A)

Spectrophotometry

(after EPA Method

3060A digestion)

[1][3][4]

Wavelength (λmax) 540 nm 540 nm [1][5]

Linear Range 0.5 - 50 mg/L Dependent on dilution [1][6]

Detection Limit
0.02 µg/L (with

preconcentration)
0.4 mg/kg [3][7]

Molar Absorptivity ~40,000 L mol⁻¹ cm⁻¹ Not specified [1]

Spike Recovery 85% - 115% Not specified [1]

1.2. Experimental Protocols

1.2.1. Protocol for Cr(VI) in Water (Based on EPA Method 7196A)

This protocol is applicable to drinking water, surface water, and groundwater.

a) Reagents:

1,5-Diphenylcarbazide Solution (0.5% w/v): Dissolve 250 mg of 1,5-diphenylcarbazide in 50

mL of acetone. Store in a brown bottle. This solution is stable for about two weeks.

Sulfuric Acid (H₂SO₄), concentrated and 0.2 M.

Phosphoric Acid (H₃PO₄), concentrated.

Chromium Standard Stock Solution (1000 mg/L): Dissolve 1.414 g of potassium dichromate

(K₂Cr₂O₇) in 1 L of deionized water.

Chromium Working Standards: Prepare a series of standards by diluting the stock solution.

b) Procedure:
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Transfer a 100 mL aliquot of the water sample to a 250 mL beaker.

Adjust the pH of the sample to approximately 1.0 with 0.2 M H₂SO₄.

Add 2.0 mL of the 1,5-diphenylcarbazide solution and mix well.

Allow the solution to stand for 5-10 minutes for full color development.[8]

Measure the absorbance of the solution at 540 nm using a spectrophotometer. Use a

reagent blank (deionized water treated with the same reagents) to zero the instrument.

Prepare a calibration curve by measuring the absorbance of a series of chromium working

standards.

Determine the concentration of Cr(VI) in the sample from the calibration curve.

1.2.2. Protocol for Cr(VI) in Soil (Involves Alkaline Digestion - EPA Method 3060A)

This protocol involves an alkaline digestion step to extract Cr(VI) from the soil, followed by

colorimetric analysis.

a) Soil Digestion Reagents:

Digestion Solution: 0.28 M sodium carbonate (Na₂CO₃) and 0.5 M sodium hydroxide

(NaOH).

Magnesium Chloride (MgCl₂) Solution.

Phosphate Buffer.

b) Digestion Procedure:

Weigh approximately 2.5 g of the soil sample into a digestion vessel.

Add 50 mL of the digestion solution.

Heat the mixture to 90-95°C for 60 minutes, with constant stirring.

Cool the digestate and filter it to separate the extract.
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c) Colorimetric Analysis:

Take an aliquot of the filtered extract.

Adjust the pH with sulfuric acid.

Proceed with the colorimetric determination as described in the protocol for water analysis

(section 1.2.1, steps 3-7).

1.3. Workflow Diagrams

Sample Preparation Color Development
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Click to download full resolution via product page

Caption: Workflow for Cr(VI) analysis in water.

Soil Digestion (EPA 3060A) Colorimetric Analysis (EPA 7196A)

Soil Sample (~2.5 g) Add Alkaline
Digestion Solution

Heat at 90-95°C
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Caption: Workflow for Cr(VI) analysis in soil.

Analysis of Other Heavy Metals
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Diphenylcarbazone can also be used for the spectrophotometric determination of other heavy

metals such as cadmium (Cd), lead (Pb), zinc (Zn), and copper (Cu). These methods often

involve the formation of a colored complex that is then extracted into an organic solvent for

measurement.

2.1. Quantitative Data for Other Heavy Metals

Analyte Matrix Method
Waveleng
th (λmax)

Linear
Range

Molar
Absorptiv
ity (L
mol⁻¹
cm⁻¹)

Referenc
e

Cadmium

(Cd)

Environme

ntal

Samples

Extractive

Spectropho

tometry

with

Pyridine

533 nm
0.228 -

3.65 ppm
7.33 x 10⁴ [9]

Lead (Pb)
Airborne

Dust & Soil

Extractive

Spectropho

tometry

with

HDPBA &

DPCZO

525 nm
Up to 4.3

ppm
7.2 x 10⁴ [10]

Zinc (Zn) &

Cadmium

(Cd)

Vegetables

(after

extraction)

FAAS after

pre-

concentrati

on with

Dithizone

-
0.2 - 1

µg/mL
- [11]

Copper

(Cu)
Water

On-line

preconcent

ration with

immobilize

d DPC

- - - [12]
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2.2. General Experimental Protocol for Other Heavy Metals (Extractive Spectrophotometry)

This is a generalized protocol; specific conditions such as pH, solvent, and masking agents

may need to be optimized for each metal and sample matrix.

a) Reagents:

Diphenylcarbazone Solution: Prepare a solution in a suitable organic solvent (e.g., acetone,

methanol).

Buffer Solutions: To adjust the pH of the sample.

Organic Solvent for Extraction: (e.g., benzene, chloroform, carbon tetrachloride).

Masking Agents: To prevent interference from other metals.

Standard Stock Solutions of the metals of interest.

b) Procedure:

Sample Preparation:

Water: Acidify the sample and filter if necessary.

Soil: Perform an appropriate acid digestion (e.g., with aqua regia) or extraction to bring the

metals into solution.[13]

Take a known volume of the prepared sample solution.

Adjust the pH to the optimal value for complex formation with the specific metal.

Add any necessary masking agents to eliminate interferences.

Add the diphenylcarbazone solution and mix.

Add the extraction solvent and shake vigorously to extract the metal-diphenylcarbazone
complex into the organic phase.

Allow the phases to separate and collect the organic layer.
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Measure the absorbance of the organic extract at the wavelength of maximum absorbance

for the specific metal complex.

Prepare a calibration curve using standard solutions of the metal.

Determine the concentration of the metal in the sample from the calibration curve.

2.3. Logical Relationship Diagram
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Caption: Logical flow for heavy metal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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